Cas no 497160-10-8 (1-Pyrrolidinecarboxylic acid, 3-(2-iodoethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(2-iodoethyl)-, 1,1-dimethylethyl ester
• CAS No: 497160-10-8
• MF: C₁₁H₂₀INO₂
• MW: 325.186475753784
• MDL: MFCD20486021
• CID: 1529917
• PubChem ID: 70038884
• Update Time: 2025-04-21

1-Pyrrolidinecarboxylic acid, 3-(2-iodoethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(2-iodoethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(2-iodoethyl)pyrrolidine-1-carboxylate
• F80590
• 497160-10-8
• AM100876
• 1-Boc-3-(2-iodoethyl)pyrrolidine
• AB91474
• SCHEMBL7260840
• DA-05470
• 1-Boc-3-(2-iodoethyl)-pyrrolidine
• CS-0434698

• MDL： MFCD20486021
• Inchi： 1S/C11H20INO2/c1-11(2,3)15-10(14)13-7-5-9(8-13)4-6-12/h9H,4-8H2,1-3H3
• InChI Key： WAZXDTKITHEPAQ-UHFFFAOYSA-N
• SMILES： ICCC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 325.0535
• Monoisotopic Mass: 325.05388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54